Cas no 1903825-03-5 (tert-butyl trans-4-amino-3-(hydroxymethyl)piperidine-1-carboxylate)

• Product Name: tert-butyl trans-4-amino-3-(hydroxymethyl)piperidine-1-carboxylate
• CAS No: 1903825-03-5
• MF: C₁₁H₂₂N₂O₃
• MW: 230.303983211517
• MDL: MFCD31942808
• CID: 5182290
• PubChem ID: 124514921
• Update Time: 2026-03-05

tert-butyl trans-4-amino-3-(hydroxymethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 4-amino-3-(hydroxymethyl)-, 1,1-dimethylethyl ester, (3R,4R)-rel-
• trans-1-Boc-4-amino-3-hydroxymethyl-piperidine
• tert-butyl trans-4-amino-3-(hydroxymethyl)piperidine-1-carboxylate
• (3R,4R)-1-Boc-4-amino-3-hydroxymethyl-piperidine
• trans-4-Amino-1-Boc-3-(hydroxymethyl)piperidine
• 1903825-03-5
• F86215
• 2381262-38-8
• PS-19626
• tert-butyl (3R,4R)-4-amino-3-(hydroxymethyl)piperidine-1-carboxylate

• MDL： MFCD31942808
• Inchi： 1S/C11H22N2O3/c1-11(2,3)16-10(15)13-5-4-9(12)8(6-13)7-14/h8-9,14H,4-7,12H2,1-3H3/t8-,9+/m0/s1
• InChI Key： JJYWLFQRQOTSKA-DTWKUNHWSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC[C@@H](N)[C@H](CO)C1

Computed Properties

• Exact Mass: 230.16304257g/mol
• Monoisotopic Mass: 230.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 75.8Ų

Additional information on tert-butyl trans-4-amino-3-(hydroxymethyl)piperidine-1-carboxylate

tert-butyl trans-4-amino-3-(hydroxymethyl)piperidine-1-carboxylate (CAS No. 1903825-03-5): A Versatile Building Block in Modern Organic Synthesis

In the realm of organic chemistry, tert-butyl trans-4-amino-3-(hydroxymethyl)piperidine-1-carboxylate (CAS No. 1903825-03-5) has emerged as a pivotal intermediate for the synthesis of complex molecules. This compound, characterized by its piperidine backbone and carboxylate protection group, is widely utilized in pharmaceutical research, agrochemical development, and material science. Its unique structural features, including the trans-configuration and hydroxymethyl functionality, make it a valuable scaffold for designing bioactive compounds.

The growing interest in piperidine derivatives is driven by their prevalence in drug discovery, particularly in the development of CNS-targeting therapeutics and enzyme inhibitors. Researchers frequently search for terms like "piperidine synthesis," "tert-butyl protection in organic chemistry," and "amino alcohol applications," reflecting the compound's relevance. The CAS No. 1903825-03-5 is often associated with queries about stereoselective reactions and green chemistry approaches, aligning with the industry's shift toward sustainable methodologies.

One of the standout features of tert-butyl trans-4-amino-3-(hydroxymethyl)piperidine-1-carboxylate is its compatibility with multistep synthetic routes. The tert-butyloxycarbonyl (Boc) group provides excellent stability under acidic and basic conditions, enabling selective deprotection when needed. This attribute is critical for constructing peptide mimetics and heterocyclic frameworks, topics frequently explored in academic and industrial settings.

Recent advancements in catalysis and flow chemistry have further amplified the utility of this compound. For instance, its hydroxymethyl group can be leveraged for click chemistry applications, a hot topic in bioconjugation and drug delivery systems. Searches for "Boc-protected amino alcohols" and "trans-4-aminopiperidine derivatives" often lead to discussions about optimizing yield and purity, underscoring the compound's practical significance.

In summary, tert-butyl trans-4-amino-3-(hydroxymethyl)piperidine-1-carboxylate (CAS No. 1903825-03-5) represents a cornerstone in modern synthetic chemistry. Its versatility, combined with the rising demand for high-value intermediates, ensures its continued prominence in research and development. As the field evolves, this compound will likely play a central role in addressing challenges related to molecular diversity and efficient synthesis.